Cas no 868679-06-5 (N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868679-06-5
• MF: C₂₁H₁₉FN₂O₃
• MW: 366.385568857193
• CID: 6447663
• Update Time: 2025-11-06

N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(3,5-dimethylphenyl)-1-[(2-fluorophenyl)methoxy]-1,2-dihydro-2-oxo-

• Inchi： 1S/C21H19FN2O3/c1-14-10-15(2)12-17(11-14)23-20(25)18-7-5-9-24(21(18)26)27-13-16-6-3-4-8-19(16)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： UDWGVGOEXFJCNP-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=CC(C)=CC(C)=C1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868679-06-5)

N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 868679-06-5, has garnered attention due to its unique chemical properties and its implications in the development of novel therapeutic agents.

The molecular framework of this compound consists of a pyridine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The presence of 3,5-dimethylphenyl and 2-fluorophenyl substituents introduces specific electronic and steric effects that can modulate the compound's binding affinity and selectivity. These substituents are strategically positioned to enhance interactions with biological receptors, making the compound a promising candidate for drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target enzymes involved in critical biological pathways. The pyridine derivative described here has shown promise in this regard, particularly in the inhibition of enzymes that play a role in inflammation and cancer. The methoxy group and the oxo group further contribute to the compound's pharmacological profile by influencing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The pyridine core can be modified in various ways to create derivatives with enhanced pharmacological activity. For instance, researchers have explored the use of this compound as a precursor for developing kinase inhibitors, which are crucial in treating various forms of cancer. The fluorine atom in the 2-fluorophenyl moiety is particularly significant, as fluorine substitution often enhances metabolic stability and binding affinity.

The synthesis of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications.

Evaluation of this compound's pharmacological properties has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity, suggesting potential therapeutic benefits. For example, it has shown inhibitory activity against certain isoforms of protein kinases that are implicated in tumor growth and progression. Additionally, preliminary in vivo studies indicate that the compound exhibits good bioavailability and distributes effectively within target tissues.

The impact of fluorine substitution on the pharmacokinetic profile of this compound cannot be overstated. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to enhance binding interactions with biological targets and improve metabolic stability. The presence of fluorine in the 2-fluorophenyl group contributes to the compound's overall efficacy by increasing its affinity for binding sites on enzymes and receptors.

Ongoing research is focused on optimizing the synthesis and pharmacological properties of N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying structural modifications that can further enhance its therapeutic potential. These efforts aim to develop more effective and selective inhibitors for use in treating various diseases.

The versatility of this compound as a building block for more complex molecules is another area of active investigation. Researchers are exploring its utility in designing drug candidates with improved pharmacokinetic profiles and reduced side effects. The pyridine core provides a scaffold that can be easily modified to target different biological pathways, making it a valuable asset in drug discovery programs.

In conclusion, N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868679-06-5) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.